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CAS No.: 536-66-3

Cat. No.: S524556

Introduction to 4-Isopropylbenzoic Acid

4-Isopropylbenzoic acid, also known as cuminic acid, is a substituted benzoic acid derivative characterized
by an isopropyl group at the para position of the aromatic ring [1]. This structure makes it a valuable
intermediate in organic synthesis, particularly for producing pharmaceuticals, agrochemicals, and specialty
chemicals [1]. Its aromatic carboxylic acid functionality allows for further derivatization into esters, amides,
and other valuable compounds [1]. The compound is known to exhibit antifungal activities and acts as a

reversible and uncompetitive inhibitor of mushroom tyrosinase [2].

Chemical Profile and Physicochemical Properties

The table below summarizes the key identifiers and physicochemical properties of 4-isopropylbenzoic acid,

which are critical for its handling and use in synthetic processes.

Table 1: Chemical and Physical Properties of 4-Isopropylbenzoic Acid [1]

Property Value | Description

CAS Number 536-66-3
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Property

Molecular Formula

Molecular Weight

Synonym(s)

Appearance

Melting Point

Boiling Point

Density

Solubility

Storage

Value | Description

C10H1202

164.20 g/mol

Cuminic acid; p-Cumic acid

White to off-white powder [2]

116.0 to 120.0 °C

125 °C at 0.2 mmHg (lit.)

dy 1.162

Soluble in alcohol; slightly soluble in water

Inert atmosphere, 2-8°C

Synthesis Protocols

Several methods can be used to synthesize 4-isopropylbenzoic acid. The following protocols highlight two

efficient approaches: a modern ultrasonic-assisted oxidation and a conventional route.

Protocol 1: Ultrasonic-Assisted Oxidation of 4-Isopropylbenzyl

Alcohol

This method offers a rapid, high-yield synthesis assisted by ultrasonic irradiation [3] [4].

e Objective: To prepare 4-isopropylbenzoic acid from 4-isopropylbenzyl alcohol.
¢ Reaction Principle: This is a one-pot oxidation of a benzyl alcohol to the corresponding benzoic

acid.
e Materials:

o Starting Material: 4-1sopropylbenzyl alcohol (0.75 g) [3].
o Solvent: Diethylene glycol dimethyl ether (diglyme, 2 g) [3] [4].
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o Equipment: Ultrasonic reaction apparatus (40 KHz/30 W), round bottom flask.
e Procedure:
o Reaction Setup: Place 0.75 g of 4-isopropylbenzyl alcohol and 2 g of diethylene glycol
dimethyl ether into a 10 mL round bottom flask [3].
o Ultrasonic Irradiation: Subject the mixture to ultrasonic irradiation at 40 KHz/30 W and a
temperature of 70 °C for 30 minutes [3].
o Solvent Removal: After the reaction time, remove the diethylene glycol dimethyl ether solvent
under reduced pressure [3].
o Isolation and Purification: Recrystallize the resulting solid to obtain pure 4-isopropylbenzoic
acid as a white powder [3].
e Yield: 0.79 g (98%) [3].

The following workflow diagram illustrates the steps of this synthesis protocol:
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Protocol 2: Conventional Oxidation of p-Cymene

This method utilizes p-cymene (4-isopropyltoluene) as a readily available starting material [3].

e Objective: To synthesize 4-isopropylbenzoic acid by oxidizing p-cymene.
¢ Reaction Principle: This is a side-chain oxidation of an alkyl-substituted benzene, which can
proceed under either acidic or alkaline conditions [3].
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e Materials:

o Starting Material: p-Cymene.

o Oxidizing Agents: Typically strong oxidizers like potassium permanganate (under alkaline
conditions) or chromic acid (under acidic conditions). Note: Specific reagents and catalysts from
patents are not detailed here.

e Procedure:

o Reaction Setup: The oxidation is carried out by heating p-cymene with a suitable oxidizing
agent. The specific conditions (temperature, time, reagent stoichiometry) would depend on the
oxidant chosen.

o Work-up and Purification: After the reaction is complete, the mixture requires standard work-
up procedures, which may include acidification, extraction, and purification via recrystallization
to obtain the pure acid.

¢ Note: This method may require harsher conditions and longer reaction times compared to the
ultrasonic method.

Table 2: Comparison of Synthesis Methods

Key Reaction

Method Starting Material . Yield Key Advantages
Conditions

Ultrasonic 4-1sopropylbenzyl Diglyme, 70°C, 30 98% Rapid, high-yielding,

Oxidation [3] alcohol min, Ultrasound energy-efficient

p-Cymene p-Cymene Acidic or alkaline Not Uses a common,

Oxidation [3] oxidants, heating specified inexpensive feedstock

Biological Activity and Preliminary In Vitro Assay
Protocol

4-Isopropylbenzoic acid exhibits notable biological activities, making it a candidate for further

pharmaceutical development.

e Documented Activities:
o Antifungal Agent: The compound shows antifungal activity against species such as
Cladosporium cladosporioides [2]. At a concentration of 200 pug/mL, it completely inhibits the
growth of Phytophthora capsici, Sclerotinia sclerotiorum, and Rhizoctonia cerealis [2].
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o Tyrosinase Inhibitor: It acts as a reversible and uncompetitive inhibitor of mushroom
tyrosinase, which is relevant for applications in cosmetics and medicine [2].

Protocol: Antifungal Activity Assay

e Objective: To evaluate the in vitro antifungal activity of 4-isopropylbenzoic acid.
e Materials:
o Test Compound: 4-lsopropylbenzoic acid (prepare a stock solution in DMSO, for example, at
10 mg/mL) [2].
o Test Organisms: Fungal strains (e.g., Cladosporium cladosporioides, P. capsici) [2].
o Culture Media: Appropriate agar media (e.g., Potato Dextrose Agar).
e Procedure:
o Sample Preparation: Incorporate the test compound into the molten agar medium at the
desired final concentration (e.g., 200 pg/mL). A control plate should contain the same volume of
DMSO without the test compound.
o Inoculation: Inoculate the solidified agar plates with a mycelial plug or spore suspension of the
test fungus.
o Incubation: Incubate the plates at the optimum temperature for the fungal strain for a specified
period (e.g., several days to a week).
o Analysis: Measure the zone of inhibition or assess the percentage of growth inhibition
compared to the control plate [2].

Analytical Characterization Protocol

Proper characterization is essential to confirm the identity and purity of the synthesized compound.

e Recommended Techniques:
o Melting Point: Determine using a melting point apparatus. The value should fall within the
range of 116-120 °C [1].
o High-Performance Liquid Chromatography (HPLC): Can be used to determine purity, which
is available at levels of 98% and above from various suppliers [1].
o Spectroscopic Methods: Nuclear Magnetic Resonance (NMR) and Infrared (IR) spectroscopy
should be used for structural confirmation.

Application as a Pharmaceutical Intermediate
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4-Isopropylbenzoic acid serves as a key building block in complex synthetic pathways. For instance, it is
utilized in the multi-step synthesis of advanced intermediates like 3-(3,5-dihydroxy-4-
isopropylphenyl)acrylic acid and cis-benvitimod [5] [6]. These compounds are polyphenolic in nature and
have applications in treating autoimmune skin conditions [5] [6]. The synthetic pathways involve
transformations such as Friedel-Crafts alkylation, methylation, Knoevenagel condensation,
decarboxylation, and demethylation [5] [6]. The following diagram outlines a generalized workflow for

such a multi-step synthesis:

4-I1sopropylbenzoic Acid
(IPA)

Condensation
Reaction
(e.g., Knoevenagel)

Electrophilic
Aromatic Substitution
(e.g., Friedel-Crafts)

Deprotection
(e.g., Demethylation)

Click to download full resolution via product page

Safety and Handling

e Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation), H335 (May
cause respiratory irritation) [1].

¢ Precautionary Statements: P261 (Avoid breathing dust/fume/gas/mist/vapors/spray),
P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact
lenses, if present and easy to do. Continue rinsing) [1].

o Safe Handling: Always use appropriate personal protective equipment (PPE) including gloves and
safety glasses. Operations should be conducted in a well-ventilated fume hood to avoid inhalation of
dust [1].

Conclusion

4-Isopropylbenzoic acid is a versatile and valuable synthetic intermediate in pharmaceutical chemistry. The
application of modern synthesis techniques, such as ultrasonic irradiation, allows for its efficient and high-
yield production. Its documented biological activity further underscores its potential as a core structure in

drug discovery and development campaigns.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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